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Non-Cytotoxic Profile of Lancilactone C

The table below summarizes the key information available for Lancilactone C, a related triterpenoid.

Compound
Name

Reported Non-
Cytotoxic Profile

Biological Activity Source and Context

Lancilactone
C

Inhibits HIV replication in
H9 lymphocytes with no
cytotoxicity [1] [2] [3].

Anti-HIV activity; non-
cytotoxicity to mammals

makes it an ideal candidate
for treating AIDS [4] [2].

Research from Kyoto
University; total synthesis

and structure revision
study [4] [1].

Experimental Protocol for Anti-HIV Activity

The primary methodology cited for establishing the anti-HIV and non-cytotoxic activity of Lancilactone C

comes from the foundational research conducted by Kyoto University. The specific experimental details are

embedded in their total synthesis work.

Cell-based Assay: The bioactivity of Lancilactone C was evaluated using an HIV replication
inhibition assay in H9 lymphocytes (a type of human T-cell line) [1]. The compound demonstrated

the ability to inhibit the virus without killing the human cells, establishing its non-cytotoxicity in this
model system [1] [3].
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Key Synthetic Chemistry: The research team achieved the total synthesis of Lancilactone C through

a novel domino [4 + 3] cycloaddition reaction. This process involved a sequence of oxidation, a
Diels-Alder reaction, elimination, and electrocyclization to construct its unique seven-membered

ring structure [1]. This synthetic approach was crucial for confirming the compound's true structure
and enabling further biological study [4].

The following diagram illustrates the logical workflow from synthesis to establishing the biological profile

of Lancilactone C, based on the research from Kyoto University.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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